![molecular formula C12H13N3O B6418954 N-[4-(1H-pyrazol-3-yl)phenyl]propanamide CAS No. 1209637-21-7](/img/structure/B6418954.png)
N-[4-(1H-pyrazol-3-yl)phenyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[4-(1H-pyrazol-3-yl)phenyl]propanamide” is a chemical compound that belongs to the class of amides . It is a synthetic organic compound with a complex structure, containing a pyrazole and phenyl moieties .
Synthesis Analysis
The synthesis of similar compounds often involves a combination of classical medicinal chemistry and library approaches . For instance, the synthesis of inhibitors of the serum and glucocorticoid regulated kinase 1 (SGK1) involved a series of reactions and conditions, including the use of palladium (Pd) catalysts, hydrazine, and various solvents .Molecular Structure Analysis
The molecular structure of “N-[4-(1H-pyrazol-3-yl)phenyl]propanamide” and similar compounds has been characterized by various spectroscopic analysis methods, including FT-IR, 1H NMR, and 13C NMR .Chemical Reactions Analysis
The chemical reactions involving “N-[4-(1H-pyrazol-3-yl)phenyl]propanamide” and similar compounds are diverse. For instance, the synthesis of pyrazole derivatives containing thiazole scaffold involved a series of reactions, including the use of hydrazine and carbonyl system .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[4-(1H-pyrazol-3-yl)phenyl]propanamide” and similar compounds are diverse. For instance, some compounds exhibited good overall in vitro and ADME profile, and displayed LogD values from 2.0 to 2.7 .Mechanism of Action
Future Directions
The future directions for the research and development of “N-[4-(1H-pyrazol-3-yl)phenyl]propanamide” and similar compounds are promising. For instance, the discovery and optimization of highly active and selective SGK1 inhibitors could serve as chemical tools for the further elucidation and validation of the biological role of SGK1 .
properties
IUPAC Name |
N-[4-(1H-pyrazol-5-yl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O/c1-2-12(16)14-10-5-3-9(4-6-10)11-7-8-13-15-11/h3-8H,2H2,1H3,(H,13,15)(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUALXAWNGLRRCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)C2=CC=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(1H-pyrazol-3-yl)phenyl]propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.